molecular formula C8H18Cl2N2O B13322773 3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride

3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride

Cat. No.: B13322773
M. Wt: 229.14 g/mol
InChI Key: LLWAUQGGNXMYJN-UHFFFAOYSA-N
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Description

3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride is a chemical compound that features a unique structure combining azetidine and pyrrolidine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride typically involves the reaction of azetidine derivatives with pyrrolidine derivatives under specific conditions. One common method includes the use of azetidin-3-ol and 1-methylpyrrolidine in the presence of a suitable base and solvent. The reaction is often carried out at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride can undergo various chemical reactions, including:

    Oxidation: This compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield different reduced forms of the compound.

    Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Typical reagents include halides and other nucleophiles under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biological targets.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

  • 3-(Azetidin-3-yloxy)pyridine dihydrochloride
  • Ethyl 3-(azetidin-3-yloxy)benzoate hydrochloride
  • 3-(Azetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride

Uniqueness

3-(Azetidin-3-yloxy)-1-methylpyrrolidine dihydrochloride is unique due to its specific combination of azetidine and pyrrolidine rings, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.

Properties

Molecular Formula

C8H18Cl2N2O

Molecular Weight

229.14 g/mol

IUPAC Name

3-(azetidin-3-yloxy)-1-methylpyrrolidine;dihydrochloride

InChI

InChI=1S/C8H16N2O.2ClH/c1-10-3-2-7(6-10)11-8-4-9-5-8;;/h7-9H,2-6H2,1H3;2*1H

InChI Key

LLWAUQGGNXMYJN-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(C1)OC2CNC2.Cl.Cl

Origin of Product

United States

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